2-(5-Isoxazolyl)-4-methylphenol
Description
“2-(5-Isoxazolyl)-4-methylphenol” is an isoxazole derivative . The empirical formula is C9H7NO2, and the molecular weight is 161.16 . The structure of the compound includes a phenol group (a benzene ring with a hydroxyl group) and an isoxazole ring (a five-membered ring with one oxygen atom and one nitrogen atom at adjacent positions) .
Molecular Structure Analysis
The molecular structure of “2-(5-Isoxazolyl)-4-methylphenol” includes a phenol group and an isoxazole ring . The InChI key for the compound is DBDXTIAEVFSDNN-UHFFFAOYSA-N .Scientific Research Applications
Antimycobacterial Activity: Compounds based on the isoxazoline moiety, including derivatives of 2-(5-Isoxazolyl)-4-methylphenol, have shown significant antimycobacterial activity. For instance, a specific derivative demonstrated notable efficacy against Mycobacterium tuberculosis and isoniazid-resistant Mycobacterium tuberculosis, surpassing the activity of isoniazid, a commonly used antimycobacterial agent (Shaharyar, Ali, Bakht, & Murugan, 2008).
Organometallic Chemistry: Studies involving the reaction of 2-(5-Isoxazolyl)-4-methylphenol derivatives with rhodium and ruthenium compounds have led to interesting observations, such as C-C bond activation and alkyl group migration. These reactions have implications in the development of new organometallic complexes with potential applications in catalysis and material science (Baksi, Acharyya, Basuli, Peng, Lee, Nethaji, & Bhattacharya, 2007).
DNA Binding and Antimicrobial Activity: Research on metal complexes involving isoxazole derivatives, including 2-(5-Isoxazolyl)-4-methylphenol, has revealed their potential in DNA binding, incision evaluation, and antimicrobial activity. These findings are significant for the development of new therapeutic agents and diagnostic tools (Ramesh et al., 2020).
Antioxidant Properties: Some derivatives of 2-(5-Isoxazolyl)-4-methylphenol have been synthesized and studied for their antioxidant properties, offering insights into the development of novel antioxidants for pharmaceutical and nutraceutical applications (Rojano et al., 2008).
properties
IUPAC Name |
4-methyl-2-(1,2-oxazol-5-yl)phenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO2/c1-7-2-3-9(12)8(6-7)10-4-5-11-13-10/h2-6,12H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OZKYVNKXVHASGF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)O)C2=CC=NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-Isoxazolyl)-4-methylphenol | |
CAS RN |
164171-56-6 |
Source
|
| Record name | 2-(5-Isoxazolyl)-4-methylphenol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,6-difluoro-N-[1-[[2-fluoro-6-(trifluoromethyl)phenyl]methyl]pyrazol-3-yl]benzamide](/img/structure/B1139443.png)
![[7-Morpholin-4-yl-2,3-dioxo-6-(trifluoromethyl)quinoxalin-1-ium-1-yl]methylphosphonic acid;hydrate](/img/structure/B1139444.png)
![2-[(4R)-6-(4-Chlorophenyl)-8-methoxy-1-methyl-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepin-4-yl]-N-ethylacetamide](/img/structure/B1139445.png)
![(3R)-N-[5-chloro-4-(5-fluoro-2-methoxyphenyl)pyridin-2-yl]piperidine-3-carboxamide](/img/structure/B1139451.png)